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For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyltrimethoxysilane (MTMS), an organosilicon compound with the chemical formula

CH₃Si(OCH₃)₃, is a versatile chemical intermediate widely utilized in various industrial and

research applications.[1][2] Its utility stems from its bifunctional nature, possessing both a

reactive methyl group and three hydrolyzable methoxy groups.[3] This allows it to act as a

crosslinker in the preparation of polysiloxane polymers, a surface modifying agent, and a

component in the synthesis of electronic materials and organometallic compounds.[4][5] In the

pharmaceutical and cosmetic sectors, it serves as a film-forming agent, contributing to the

texture and longevity of various products.[3] Given its broad applicability, a thorough

understanding of its material safety is paramount for professionals handling this compound.

This guide provides a comprehensive overview of the material safety data for

methyltrimethoxysilane, including its physical and chemical properties, toxicological profile,

handling and safety precautions, and relevant experimental insights.

Physical and Chemical Properties
Methyltrimethoxysilane is a colorless, free-flowing liquid with a characteristic odor.[4][5] It is

stable under normal temperatures and pressures but is sensitive to moisture.[6] Key

quantitative physical and chemical properties are summarized in the table below.
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Property Value Reference(s)

Molecular Formula C₄H₁₂O₃Si [1]

Molecular Weight 136.22 g/mol [1][7]

Appearance Colorless liquid [1][4]

Density 0.955 g/cm³ at 25 °C [1][5]

Boiling Point 102-104 °C [1][5]

Melting Point -50 °C [8]

Flash Point 11 °C (51.8 °F) [6]

Refractive Index 1.3696 - 1.371 [5][9]

Solubility in water Hydrolyzes [1][6]

Reactivity and Hazardous Reactions
The primary reactivity concern with methyltrimethoxysilane is its hydrolysis in the presence of

water or moisture.[6][9] This reaction, which can be catalyzed by both acids and bases, leads

to the formation of methanol and silanols (Si-OH).[4][10] The silanol intermediates can then

undergo self-condensation to form siloxane (Si-O-Si) bonds, resulting in the formation of

oligomeric or polymeric species.[11]

The hydrolysis of methyltrimethoxysilane is a stepwise process. Under acidic conditions, the

rate of successive hydrolysis steps decreases, while under basic conditions, the opposite is

true.[4] This reaction is crucial for its application in forming silicone resins and in sol-gel

processes.[5][10]

Hazardous Decomposition Products: Upon combustion, methyltrimethoxysilane can produce

carbon monoxide, carbon dioxide, and silicon dioxide.[6][8] In the presence of moisture, it

liberates methanol, which is a toxic substance.[9]

Incompatible Materials: Methyltrimethoxysilane is incompatible with water, strong oxidizing

agents, and strong acids.[5][6]
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Synthesis and Hydrolysis Pathways
The synthesis of methyltrimethoxysilane typically involves the alcoholysis of

methyltrichlorosilane with methanol.[4] The hydrolysis and subsequent condensation reactions

are central to its application in forming polysiloxane networks.
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Synthesis

Hydrolysis & Condensation

Methyltrichlorosilane
Methyltrimethoxysilane

(CH3Si(OCH3)3)

+ 3 CH3OH

3 CH3OH

3 HCl

Methyltrimethoxysilane

Methylsilanetriol
(CH3Si(OH)3)

Hydrolysis

+ H2O

Polysiloxane Network
(-[CH3SiO1.5]-)n

Condensation
(-H2O)

- 3 CH3OH
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Spill Occurs

Eliminate Ignition Sources

Ensure Adequate Ventilation

Wear Appropriate PPE

Contain Spill with Inert Material

Collect Absorbed Material
(Use Non-Sparking Tools)

Place in a Suitable Container for Disposal

Decontaminate Area

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://pubs.acs.org/doi/abs/10.1021/cm960183h
https://www.researchgate.net/publication/322998483_Synthesis_and_Characterization_of_Hydrophobic_Silica_Thin_Layer_Derived_from_Methyltrimethoxysilane_MTMS
https://www.gelest.com/wp-content/uploads/product_msds/SIM6560.0-msds.pdf
https://en.wikipedia.org/wiki/Methyltrimethoxysilane
https://pubchem.ncbi.nlm.nih.gov/compound/Methyltrimethoxysilane
https://www.guidechem.com/guideview/lab/methyltrimethoxysilane-hydrolysis.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC9007566/
https://scispace.com/pdf/investigation-of-hydrolysis-and-condensation-of-4to7f4n8is.pdf
https://www.researchgate.net/figure/The-mechanism-for-the-MTMS-methyltrimethoxysilane-reactions-with-the-available_fig3_344233611
https://www.mdpi.com/2310-2861/9/9/720
https://patents.google.com/patent/CN1410431A/en
https://patents.google.com/patent/CN1410431A/en
https://www.benchchem.com/product/b3422404#methyltrimethoxysilane-material-safety-data-sheet-msds
https://www.benchchem.com/product/b3422404#methyltrimethoxysilane-material-safety-data-sheet-msds
https://www.benchchem.com/product/b3422404#methyltrimethoxysilane-material-safety-data-sheet-msds
https://www.benchchem.com/product/b3422404#methyltrimethoxysilane-material-safety-data-sheet-msds
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3422404?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3422404?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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